N-(furan-2-ylmethyl)-2,2-diphenyl-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2,2-diphenyl-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C25H23NO2S/c27-25(24(20-9-3-1-4-10-20)21-11-5-2-6-12-21)26(19-22-13-7-17-28-22)16-15-23-14-8-18-29-23/h1-14,17-18,24H,15-16,19H2
• InChI Key: PNSCUNHBJHNURM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)N(CCC3=CC=CS3)CC4=CC=CO4
• Molecular Formula: C25H23NO2S
• Molecular Weight: 401.5 g/mol

Description

Furan and thiophene are both heterocyclic compounds, which means they contain a ring structure that includes atoms of at least two different elements. Furan has an oxygen atom in its ring, while thiophene has a sulfur atom. Acetamide is a functional group consisting of an acetyl group single-bonded to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement of its atoms and the bonds between them. This structure could be analyzed using various spectroscopic methods, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its molecular structure. Furan and thiophene derivatives are known to undergo a variety of chemical reactions, including electrophilic substitution and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. For example, thiophene is a colorless liquid with a benzene-like odor, a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Scientific Research Applications

Medicinal Chemistry

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Anti-Cancer Agents

• Thiophene derivatives have been explored as potential anti-cancer agents. .

Plant Hormone Analogues

• Indole derivatives, which share structural similarities with thiophenes, have diverse biological applications. .

Anti-Atherosclerotic Agents

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many furan and thiophene derivatives have been found to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The future directions for research on this compound could include further investigation of its therapeutic properties, development of new synthesis methods, and exploration of its potential applications in various fields.